4-(diethylamino)-N-(2-isopropylphenyl)benzamide

• IUPAC Name: 4-(diethylamino)-N-(2-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C20H26N2O/c1-5-22(6-2)17-13-11-16(12-14-17)20(23)21-19-10-8-7-9-18(19)15(3)4/h7-15H,5-6H2,1-4H3,(H,21,23)
• InChI Key: SHSCJKXBTDSPNK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(C)C
• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to 4-(diethylamino)-N-(2-isopropylphenyl)benzamide involves multiple steps, including ameltolide analogues like 4-amino-N-(2,6-diethylphenyl)benzamide, which have shown potent anticonvulsant activities (Lambert et al., 1995). Another example includes the synthesis of ion-associate complexes through green chemistry approaches, showcasing the chemical versatility and reactivity of related benzamide compounds (Mostafa et al., 2023).

Molecular Structure Analysis

The molecular structure of benzamide derivatives is often characterized using techniques such as X-ray diffraction, NMR, and mass spectrometry. These techniques help in understanding the conformation, stereochemistry, and electronic properties of the molecule, which are crucial for its biological activity and chemical reactivity. The detailed structure elucidation allows for the exploration of molecular interactions and stability (Subashini et al., 2012).

Chemical Reactions and Properties

Benzamide compounds, including this compound, participate in various chemical reactions, displaying a wide range of chemical properties. For instance, they can undergo reactions typical for amides, such as hydrolysis, amidation, and condensation reactions. The reactivity of these compounds towards different reagents and under various conditions highlights their potential utility in synthetic chemistry and drug design (Gawell, 2003).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. These properties are essential for the compound's application in material science and pharmaceutical formulations. Understanding the physical properties helps in predicting the behavior of these compounds under different environmental conditions and in various applications (Saxena et al., 2003).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with biological molecules, define the application scope of this compound and its derivatives. These properties are pivotal in drug development, where the interaction with biological targets and the stability of the compound in physiological conditions are crucial. Theoretical and computational studies, such as density functional theory (DFT) calculations, provide insights into the electronic structure and potential reactivity pathways of these compounds (Nesterov et al., 2003).

Mechanism of Action

If the compound has biological activity, the mechanism of action describes how the compound interacts with biological systems to produce its effects.

Safety and Hazards

This section would include information on the compound’s toxicity, flammability, and environmental impact. It would also include recommendations for safe handling and disposal.